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AEG-41174 Basic Information and Solubility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AEG-41174
Cat. No.: S547868

The table below summarizes the key physicochemical properties of AEG-41174 relevant for experimental

preparation.
Property Specification
Molecular Formula C1sH1sN4O [1]
Molecular Weight 306.36 g/mol [1]
Solubility in DMSO Soluble [1]
Solubility in Water Not soluble [1]
Recommended Storage Dry, dark, at 0 - 4 °C (short term) or -20 °C (long term) [1]

Experimental Protocols and Troubleshooting

Preparation of Stock Solution in DMSO

This protocol is for creating a concentrated stock solution, which is the standard method for handling water-

insoluble compounds like AEG-41174.

¢ Objective: To prepare a 50 mM stock solution of AEG-41174 in anhydrous DMSO.
e Materials:
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o AEG-41174 (powder, >98% purity)

o Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

o Analytical balance

o Sterile glass vial (e.g., 2 mL)

o Micropipettes and sterile tips

o Vortex mixer

o Sonication device (optional)

e Procedure:

o Calculate Mass: To make 1 mL of a 50 mM solution, calculate the required mass: (50 x 103
mol/L) * (0.30636 kg/mol) * (0.001 L) = 0.015318 g or 15.32 mg.

o Weigh Compound: Tare the empty glass vial on the analytical balance. Accurately weigh 15.32
mg of AEG-41174 powder and transfer it to the vial.

o Add Solvent: Add 1 mL of anhydrous DMSO directly to the vial containing the powder.

o Dissolve: Cap the vial tightly and vortex vigorously for 1-2 minutes. If any undissolved particles
remain, briefly sonicate the vial in a water bath sonicator for 30-60 seconds until the solution
appears clear.

o Aliquot and Store: Aseptically aliquot the stock solution into smaller, sterile vials to avoid
repeated freeze-thaw cycles. Label clearly with compound name, concentration, date, and
solvent. Store at -20 °C or lower for long-term stability [1].

Troubleshooting Common Solubility Issues

The table below addresses common problems researchers might encounter.

Issue Possible Cause Solution & Recommendations

| Precipitation in Aqueous Buffers | Final DMSO concentration too low; compound exceeds its solubility in
aqueous media. | * Ensure the final DMSO concentration in your assay is < 0.1-1.0% (v/v). * Add the stock
solution to the buffered media while vortexing to ensure rapid mixing. * Test a range of final concentrations
to find the stability limit. | | Inconsistent Biological Activity | Degradation of stock solution over time;
precipitation in the assay well. | « Always prepare fresh aliquots for critical experiments. Avoid repeated
freeze-thaw cycles (>3 is not recommended). * Visually inspect assay plates for precipitate under a
microscope. | | Low Apparent Solubility | Use of non-anhydrous DMSO; water absorbed from humidity
during weighing. | « Use only fresh, high-quality, anhydrous DMSO. Keep the DMSO bottle tightly sealed. *

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868
https://www.smolecule.com/products/s547868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Perform the weighing step quickly in a dry environment to minimize water absorption by the hygroscopic

powder. |

FAQs: Handling AEG-41174

Q1: Can I use solvents other than DMSO to dissolve AEG-41174? While DMSO is the recommended and
most widely used solvent, you may explore other polar aprotic solvents like dimethylformamide (DMF) for
specific applications. However, their biocompatibility in cellular assays is often worse than DMSO. Water

and most alcohols are not suitable as the compound is not soluble in them [1].

Q2: What is the maximum tolerated concentration of DMSO in cell-based assays? For most mammalian
cell lines, the maximum tolerated concentration is 0.5% to 1.0% (v/v). Exceeding this can induce cytotoxic
effects and compromise experimental results. Always include a vehicle control with the same concentration

of DMSO in your experiments.

Q3: How stable are my aliquots of AEG-41174 stock solution? When stored properly at -20 °C or -80 °C,
protected from light and moisture, a DMSO stock solution is typically stable for 6 to 12 months. For optimal
performance, using the solution within 3-6 months is advisable. Always visually inspect for precipitation or

discoloration before use.

Experimental Workflow Diagram

The following diagram outlines the logical workflow for preparing and using AEG-41174 in experiments,

helping to prevent common pitfalls.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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